Cas no 1209400-59-8 (2-chloro-N-(5-{[4-cyano-2-(trifluoromethyl)phenyl]methyl}-1,3-thiazol-2-yl)pyridine-4-carboxamide)

• Product Name: 2-chloro-N-(5-{[4-cyano-2-(trifluoromethyl)phenyl]methyl}-1,3-thiazol-2-yl)pyridine-4-carboxamide
• CAS No: 1209400-59-8
• MF: C₁₈H₁₀ClF₃N₄OS
• MW: 422.811411380768
• CID: 6221931
• PubChem ID: 45894908
• Update Time: 2025-10-20

2-chloro-N-(5-{[4-cyano-2-(trifluoromethyl)phenyl]methyl}-1,3-thiazol-2-yl)pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(5-{[4-cyano-2-(trifluoromethyl)phenyl]methyl}-1,3-thiazol-2-yl)pyridine-4-carboxamide
• 1209400-59-8
• 2-chloro-N-[5-[[4-cyano-2-(trifluoromethyl)phenyl]methyl]-1,3-thiazol-2-yl]pyridine-4-carboxamide
• AKOS034311803
• EN300-26614520
• Z424324958

• Inchi： 1S/C18H10ClF3N4OS/c19-15-7-12(3-4-24-15)16(27)26-17-25-9-13(28-17)6-11-2-1-10(8-23)5-14(11)18(20,21)22/h1-5,7,9H,6H2,(H,25,26,27)
• InChI Key： YDTDWSUUDSLVFC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)C(NC1=NC=C(CC2C=CC(C#N)=CC=2C(F)(F)F)S1)=O

Computed Properties

• Exact Mass: 422.022
• Monoisotopic Mass: 422.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107A^2
• XLogP3: 4.6

Additional information on 2-chloro-N-(5-{[4-cyano-2-(trifluoromethyl)phenyl]methyl}-1,3-thiazol-2-yl)pyridine-4-carboxamide

Comprehensive Analysis of 2-chloro-N-(5-{[4-cyano-2-(trifluoromethyl)phenyl]methyl}-1,3-thiazol-2-yl)pyridine-4-carboxamide (CAS No. 1209400-59-8)

The compound 2-chloro-N-(5-{[4-cyano-2-(trifluoromethyl)phenyl]methyl}-1,3-thiazol-2-yl)pyridine-4-carboxamide (CAS No. 1209400-59-8) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its complex structure, featuring a pyridine-4-carboxamide core linked to a 1,3-thiazol-2-yl group and a 4-cyano-2-(trifluoromethyl)phenyl moiety, makes it a subject of intense study for its unique physicochemical properties and biological activity. Researchers are particularly interested in its potential as a kinase inhibitor or receptor modulator, given the presence of the trifluoromethyl group, which often enhances metabolic stability and binding affinity.

In recent years, the demand for trifluoromethyl-containing compounds has surged due to their widespread applications in drug discovery. The 2-chloro-N-(5-{[4-cyano-2-(trifluoromethyl)phenyl]methyl}-1,3-thiazol-2-yl)pyridine-4-carboxamide exemplifies this trend, as its CF3 group contributes to improved lipophilicity and bioavailability. This aligns with the growing focus on small-molecule therapeutics and precision medicine, where researchers seek compounds with optimized pharmacokinetic profiles. The cyano and thiazole functionalities further enhance its versatility, making it a candidate for structure-activity relationship (SAR) studies.

The synthesis of CAS No. 1209400-59-8 involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. Its chloropyridine segment is particularly noteworthy, as this scaffold is prevalent in agrochemicals and pharmaceutical intermediates. Recent advancements in flow chemistry and catalytic methods have streamlined the production of such complex molecules, addressing the need for scalable and sustainable synthetic routes. This compound’s molecular weight and logP value suggest favorable drug-likeness, a key consideration in modern medicinal chemistry.

From an industrial perspective, 2-chloro-N-(5-{[4-cyano-2-(trifluoromethyl)phenyl]methyl}-1,3-thiazol-2-yl)pyridine-4-carboxamide is part of a broader class of heterocyclic amides that are pivotal in developing crop protection agents. Its structural features, such as the thiazole ring, are known to interact with biological targets in pests, making it a potential candidate for green chemistry applications. The integration of computational modeling and high-throughput screening has accelerated the identification of such compounds, reflecting the intersection of AI-driven drug design and traditional synthetic approaches.

Environmental and regulatory considerations are also critical when evaluating CAS No. 1209400-59-8. The compound’s biodegradability and ecotoxicological profile are under scrutiny, as the industry moves toward sustainable chemistry practices. Innovations in green solvents and catalysis are being explored to minimize the environmental footprint of its synthesis. Additionally, its potential metabolic pathways in biological systems are a focal point for toxicology studies, ensuring compliance with global chemical safety standards.

In conclusion, 2-chloro-N-(5-{[4-cyano-2-(trifluoromethyl)phenyl]methyl}-1,3-thiazol-2-yl)pyridine-4-carboxamide represents a compelling case study in the evolution of functionalized heterocycles. Its multifaceted applications—from drug development to agricultural science—highlight the importance of molecular diversity in addressing contemporary challenges. As research continues, this compound may unlock new opportunities in targeted therapy and sustainable agrochemicals, cementing its role in the future of specialty chemicals.